Cas no 1554455-54-7 (2-(1-ethyl-1H-pyrazol-5-yl)ethanimidamide)

• Product Name: 2-(1-ethyl-1H-pyrazol-5-yl)ethanimidamide
• CAS No: 1554455-54-7
• MF: C₇H₁₂N₄
• MW: 152.196980476379
• CID: 5983685
• PubChem ID: 83872620
• Update Time: 2025-08-05

2-(1-ethyl-1H-pyrazol-5-yl)ethanimidamide Chemical and Physical Properties

Names and Identifiers

• 2-(1-ethyl-1H-pyrazol-5-yl)ethanimidamide
• 1554455-54-7
• EN300-1856987

• Inchi： 1S/C7H12N4/c1-2-11-6(3-4-10-11)5-7(8)9/h3-4H,2,5H2,1H3,(H3,8,9)
• InChI Key： ZOTBVFSLKWUVMP-UHFFFAOYSA-N
• SMILES： N1(CC)C(=CC=N1)CC(=N)N

Computed Properties

• Exact Mass: 152.106196400g/mol
• Monoisotopic Mass: 152.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 67.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 2-(1-ethyl-1H-pyrazol-5-yl)ethanimidamide

Comprehensive Overview of 2-(1-ethyl-1H-pyrazol-5-yl)ethanimidamide (CAS No. 1554455-54-7)

2-(1-ethyl-1H-pyrazol-5-yl)ethanimidamide, with the CAS number 1554455-54-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of imidamide derivatives, which are known for their versatile applications in drug discovery and material science. The unique structural features of this molecule, including the ethyl-substituted pyrazole ring and the ethanimidamide functional group, make it a valuable intermediate for synthesizing more complex molecules.

In recent years, the demand for pyrazole-based compounds has surged due to their broad-spectrum biological activities. Researchers are particularly interested in 2-(1-ethyl-1H-pyrazol-5-yl)ethanimidamide for its potential role in developing novel kinase inhibitors and antimicrobial agents. The compound's ability to interact with various biological targets has made it a focal point in medicinal chemistry and biochemical studies. Its CAS registry number 1554455-54-7 is frequently searched in scientific databases, reflecting its growing importance in the field.

One of the key reasons behind the popularity of 2-(1-ethyl-1H-pyrazol-5-yl)ethanimidamide is its relevance to current drug development trends. With the rise of personalized medicine and targeted therapies, researchers are exploring how this compound can be modified to enhance its efficacy and selectivity. The pyrazole moiety in its structure is particularly noteworthy, as it is a common pharmacophore in many FDA-approved drugs. This has led to increased inquiries about its synthetic pathways and structure-activity relationships (SAR).

From an industrial perspective, CAS No. 1554455-54-7 is also being investigated for its potential applications in agrochemical formulations. The compound's structural attributes make it a candidate for developing new pesticides and herbicides, addressing the global need for sustainable agricultural solutions. Its imidamide group offers unique reactivity, which can be harnessed to create environmentally friendly alternatives to conventional agrochemicals.

The synthesis of 2-(1-ethyl-1H-pyrazol-5-yl)ethanimidamide typically involves multi-step organic reactions, including condensation and cyclization processes. Advanced techniques such as microwave-assisted synthesis and catalysis have been employed to improve yield and purity. These methodologies are often discussed in academic forums and patent literature, highlighting the compound's significance in green chemistry initiatives.

In conclusion, 2-(1-ethyl-1H-pyrazol-5-yl)ethanimidamide (1554455-54-7) is a promising compound with diverse applications in pharmaceuticals, agrochemicals, and material science. Its unique chemical properties and relevance to contemporary research trends make it a subject of ongoing exploration. As scientific advancements continue, this compound is expected to play a pivotal role in addressing some of the most pressing challenges in healthcare and agriculture.